2-((4-amino-6-(4-chlorobenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-amino-6-[(4-chlorophenyl)methyl]-5-oxo-1,2,4-triazin-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H20ClN5O3S/c1-2-29-16-9-7-15(8-10-16)23-18(27)12-30-20-25-24-17(19(28)26(20)22)11-13-3-5-14(21)6-4-13/h3-10H,2,11-12,22H2,1H3,(H,23,27)
• InChI Key: QKQVQUBHDQDXJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2N)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClN5O3S
• Molecular Weight: 445.9 g/mol

Description

2-((4-amino-6-(4-chlorobenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H20ClN5O3S and its molecular weight is 445.92. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-6-(4-chlorobenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-6-(4-chlorobenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

Triazine derivatives, such as the one mentioned in your query, are widely studied in medicinal chemistry for their potential therapeutic properties. Compounds containing triazine cores have been explored for their anticancer, antiviral, and antimicrobial activities. For instance, triazine derivatives have been synthesized and evaluated as antimicrobial agents, showing promising activity against various bacterial strains (Bektaş et al., 2007). Similarly, triazine compounds have been investigated for their anti-inflammatory and analgesic properties, providing a basis for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Agricultural Chemistry Applications

Chlorobenzyl and acetamide functionalities are common in agricultural chemistry, particularly in herbicides. The chloroacetanilide class of herbicides, which includes compounds with chlorobenzyl and acetamide groups, is widely used for pre-emergent control of grass and broadleaf weeds in various crops. These compounds' modes of action, metabolism, and environmental fate are significant research areas to ensure their safe and effective use. For example, studies on the radiosynthesis of chloroacetanilide herbicides explore their metabolic pathways and mode of action, providing insights into their environmental impact and degradation (Latli & Casida, 1995).